Cas no 876710-40-6 (2-methoxy-4-(piperidin-1-yl)benzaldehyde)

• Product Name: 2-methoxy-4-(piperidin-1-yl)benzaldehyde
• CAS No: 876710-40-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 2129465
• PubChem ID: 3156699
• Update Time: 2025-05-19

2-methoxy-4-(piperidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-piperidin-1-yl-benzaldehyde
• 2-methoxy-4-(piperidin-1-yl)benzaldehyde
• SCHEMBL14940383
• 2-methoxy-4-piperidin-1-ylbenzaldehyde
• DB-347216
• 876710-40-6
• AKOS000104163

• MDL： MFCD06740039
• Inchi： 1S/C13H17NO2/c1-16-13-9-12(6-5-11(13)10-15)14-7-3-2-4-8-14/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key： UQLSSMROJICTRN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C=CC(=C1)N1CCCCC1

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

2-methoxy-4-(piperidin-1-yl)benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-methoxy-4-(piperidin-1-yl)benzaldehyde

Introduction to 2-methoxy-4-(piperidin-1-yl)benzaldehyde (CAS No. 876710-40-6) in Modern Chemical Research

2-methoxy-4-(piperidin-1-yl)benzaldehyde, identified by the chemical registration number CAS No. 876710-40-6, is a significant compound in the realm of pharmaceutical and biochemical research. This aromatic aldehyde derivative features a methoxy group at the 2-position and a piperidine moiety at the 4-position of the benzene ring, making it a versatile scaffold for medicinal chemistry applications. The unique structural attributes of this compound have garnered attention for its potential in drug discovery, particularly in the development of novel therapeutic agents.

The chemical structure of 2-methoxy-4-(piperidin-1-yl)benzaldehyde consists of a benzaldehyde core substituted with an electron-donating methoxy group and an electron-withdrawing piperidine ring. This combination enhances the compound's reactivity and binding affinity, making it an attractive candidate for further investigation. The presence of the piperidine group, in particular, is noteworthy as it is a common pharmacophore in many bioactive molecules, contributing to favorable pharmacokinetic properties.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-methoxy-4-(piperidin-1-yl)benzaldehyde. Preliminary studies have suggested that this compound exhibits promising biological activity, particularly in the context of central nervous system (CNS) disorders. The interaction between the benzaldehyde moiety and biological targets, coupled with the influence of the piperidine ring, may contribute to its potential as a lead compound for further development.

One of the most intriguing aspects of 2-methoxy-4-(piperidin-1-yl)benzaldehyde is its role as a key intermediate in synthesizing more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced therapeutic profiles. For instance, modifications at the methoxy or piperidine positions have led to compounds with improved selectivity and efficacy in preclinical models. These findings underscore the importance of 2-methoxy-4-(piperidin-1-yl)benzaldehyde as a building block in medicinal chemistry.

The synthesis of 2-methoxy-4-(piperidin-1-yl)benzaldehyde involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate access to this compound but also provide valuable insights into developing related derivatives.

Recent advancements in computational chemistry have further enhanced the understanding of 2-methoxy-4-(piperidin-1-yl)benzaldehyde's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors, suggesting multiple potential therapeutic applications. For example, its ability to modulate neurotransmitter receptors has made it a candidate for investigating treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmaceutical industry has taken notice of 2-methoxy-4-(piperidin-1-yl)benzaldehyde's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to validate its efficacy and safety profiles across different therapeutic areas. The compound's unique structural features make it a promising candidate for addressing unmet medical needs, particularly in conditions where traditional treatments have limited effectiveness.

Moreover, the environmental and sustainability considerations associated with 2-methoxy-4-(piperidin-1-yl)benzaldehyde are worth mentioning. Modern synthetic approaches emphasize green chemistry principles, minimizing waste and hazardous byproducts. Efforts are underway to develop eco-friendly synthetic routes that align with regulatory standards and environmental guidelines. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.

In conclusion, 2-methoxy-4-(piperidin-1-yl)benzaldehyde (CAS No. 876710-40-6) represents a significant advancement in chemical research with far-reaching implications for drug development. Its unique structure, combined with promising biological activity, positions it as a valuable asset in medicinal chemistry efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing complex medical challenges.